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Compound of Interest

Compound Name: Titanium(III) bromide

Cat. No.: B13746535 Get Quote

An In-depth Technical Guide to Titanium(III) Bromide for Researchers and Drug Development

Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties, synthesis protocols, and chemical behavior of titanium(III) bromide (TiBr₃). The

information is tailored for researchers, scientists, and professionals in drug development who

may utilize this compound in various synthetic applications, including as a catalyst for alkene

polymerization.[1]

Core Properties of Titanium(III) Bromide
Titanium(III) bromide is an inorganic compound with the chemical formula TiBr₃.[1] It presents

as a blue-black, paramagnetic solid with a reddish reflection.[1] The compound is also

described as bluish-black or grey-black crystalline powder or hexagonal plates.[2][3] In this

compound, titanium exists in the +3 oxidation state.[4]

Physicochemical Data
A summary of the key quantitative data for titanium(III) bromide is presented in the table

below for easy reference and comparison.
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Property Value Source

CAS Number 13135-31-4 [1][2][3][5]

Molecular Formula Br₃Ti [2][5][6]

Molecular Weight 287.579 g/mol [1][3]

Appearance
Blue-black or grey-black

crystalline solid
[1][3]

Water Solubility
Soluble, resulting in a dark

violet solution
[2]

Experimental Protocols for Synthesis
The synthesis of titanium(III) bromide can be achieved through several methods. Below are

detailed experimental protocols for two common laboratory-scale preparations.

Method 1: Reduction of Titanium(IV) Bromide with
Hydrogen
This method involves the reduction of titanium(IV) bromide (TiBr₄) in a hydrogen atmosphere.

[1] An improved apparatus for this reaction consists of a reaction kettle with a suspended hot

tungsten filament.[7]

Reaction: 2 TiBr₄ + H₂ → 2 TiBr₃ + 2 HBr[1]

Experimental Protocol:

Apparatus Setup: Assemble a reaction kettle equipped with a reflux condenser and a

centrally located tungsten filament. The setup should allow for the introduction of hydrogen

gas and the heating of the reaction vessel.[7]

Reactant Introduction: Place titanium(IV) bromide into the reaction kettle. As TiBr₄ is a solid

at room temperature, it may need to be heated to be transferred.[7]

Inerting the System: Purge the entire apparatus with a rapid stream of purified hydrogen gas

to remove all air and moisture, preventing the formation of hydrolysis products.[7]
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Reaction Conditions: Heat the titanium(IV) bromide to its refluxing temperature using a

heating mantle. Simultaneously, heat the tungsten filament to create a hot surface for the

reaction to occur.[7]

Product Collection: The vapor of the refluxing TiBr₄ reacts with hydrogen at the surface of the

hot filament, forming solid titanium(III) bromide, which collects at the bottom of the vessel.

[7]

Purification: The resulting TiBr₃ product is approximately 98% pure and can be further

purified if necessary.[7]

Method 2: Comproportionation of Titanium Metal and
Titanium(IV) Bromide
This alternative synthesis route involves the reaction of titanium metal with titanium(IV)

bromide.[1]

Reaction: Ti + 3 TiBr₄ → 4 TiBr₃[1]

Experimental Protocol:

Reactant Preparation: In an inert atmosphere (e.g., a glovebox), combine stoichiometric

amounts of titanium metal powder and titanium(IV) bromide in a suitable reaction vessel,

such as a sealed quartz tube.

Reaction Conditions: Heat the mixture to a temperature sufficient to initiate the reaction. The

exact temperature and reaction time will depend on the scale and specific apparatus used.

Product Isolation: After the reaction is complete, cool the vessel to room temperature. The

product, titanium(III) bromide, can then be isolated. Further purification may be required to

remove any unreacted starting materials.

Chemical Reactions and Applications
Titanium(III) bromide exhibits characteristic chemical reactivity. Upon heating to around

400°C, it undergoes disproportionation to yield titanium(II) bromide and the more volatile

titanium(IV) bromide.[1][2]
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Disproportionation Reaction: 2 TiBr₃ → TiBr₄ + TiBr₂[1]

The compound also acts as a Lewis acid and dissolves in donor solvents (L), such as pyridine

or nitriles, to form 3:1 adducts of the type TiBr₃L₃.[1] One of the notable applications of

titanium(III) bromide is as a catalyst in the polymerization of alkenes.[1]

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of titanium(III) bromide via the

reduction of titanium(IV) bromide with hydrogen.
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Caption: Workflow for the synthesis of Titanium(III) Bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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